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Compound of Interest

Compound Name: 3-Amino-2-iodophenol

Cat. No.: B1374696

An In-depth Technical Guide to the Safety and Handling of 3-Amino-2-iodophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Amino-2-
iodophenol (CAS No. 99968-82-8), a chemical intermediate used in pharmaceutical and
chemical research. Due to the limited availability of detailed toxicological data for this specific
compound, this guide also incorporates general best practices for handling structurally related
aromatic amines and phenols, which should be followed to minimize potential exposure and
ensure laboratory safety.

Hazard Identification and Classification

3-Amino-2-iodophenol is classified as harmful if swallowed, in contact with skin, or if inhaled.
[1] The following table summarizes its classification under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Acute toxicity, Dermal (Category 4) H312: Harmful in contact with skin
Acute toxicity, Inhalation (Category 4) H332: Harmful if inhaled
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Precautionary Measures

The following precautionary statements outline the necessary steps to be taken to handle 3-

Amino-2-iodophenol safely.

Precautionary Statement

Category Precautionary Statement
Code
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[1]
Wash hands and skin
P264 _
thoroughly after handling.[1]
Do not eat, drink or smoke
P270 , ,
when using this product.[1]
Use only outdoors or in a well-
pP271 .
ventilated area.[1]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1]
IF SWALLOWED: call a
POISON CENTER or
Response P301 + P312 o
doctor/physician IF you feel
unwell.[1]
IF ON SKIN: wash with plenty
P302 + P352
of soap and water.[1]
IF INHALED: Remove victim to
fresh air and Keep at rest in a
P304 + P340 N
position comfortable for
breathing.[1]
P330 Rinse mouth.[1]
Wash contaminated clothing
P363

before reuse.[1]
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 3-Amino-

2-iodophenol to prevent exposure.

Protection Type

Recommended Equipment

Specifications and
Guidelines

Eye and Face Protection

Chemical safety goggles or a

face shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[2]

[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber)

Gloves should be inspected
before use and replaced if
damaged. Breakthrough time
of the glove material should be
considered.[4][5]

Protective clothing

A lab coat or chemical-
resistant apron should be
worn.[6] For larger quantities
or potential for significant
exposure, a chemical-resistant

suit may be necessary.

Respiratory Protection

NIOSH-approved respirator

Required when engineering
controls are not sufficient to
maintain airborne
concentrations below exposure
limits, or during emergency
situations.[3][6] Use a
respirator with an appropriate
cartridge for organic vapors

and particulates.

First Aid Measures
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In the event of exposure to 3-Amino-2-iodophenol, immediate medical attention is crucial. The
following table outlines the recommended first aid procedures.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4]

Immediately flush skin with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention if irritation persists.[4][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[4]

Spill and Disposal Procedures

Proper procedures must be followed in the event of a spill and for the disposal of 3-Amino-2-
iodophenol.
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Procedure

Guidelines

Spill Response

Evacuate the area and ensure adequate
ventilation. Wear appropriate PPE. For solid
spills, avoid generating dust.[7] Carefully sweep
or vacuum up the material and place it into a
suitable, labeled container for disposal.[7][8]
Clean the spill area with a suitable solvent

followed by soap and water.

Disposal

Dispose of waste in accordance with alll
applicable federal, state, and local
environmental regulations. Do not allow the

chemical to enter drains or waterways.

Visual Guides and Workflows

The following diagrams illustrate key safety and handling workflows for 3-Amino-2-

iodophenol.
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Safe Handling Workflow for 3-Amino-2-iodophenol

Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Ensure Fume Hood is Operational

Hangdling

Weigh Compound in Fume Hood

:

Handle with Care to Avoid Dust Generation

;

Keep Container Tightly Closed When Not in Use

Cleanup and Disposal

Decontaminate Work Area

;

Dispose of Waste in Labeled Container

:

Remove and Dispose of PPE Properly

:

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A general workflow for the safe handling of 3-Amino-2-iodophenol in a laboratory
setting.

First Aid Decision Tree for Exposure

Exposure Occurs

action_node

Route of Exposure?

Inhalation Eye Contact Ingestion

. . . Flush Eyes with Water for 15 min Rinse Mouth
Move to Fresh Air Remove Contaminated Clothing -
N " . ) q Remove Contact Lenses Do NOT Induce Vomiting
Seek Immediate Medical Attention Flush with Soap and Water for 15 min Seek Immediate Medical Attention Seek Immediate Medical Attention

Seek Medical Attention

Click to download full resolution via product page

Caption: A decision tree for appropriate first aid response following exposure to 3-Amino-2-
iodophenol.
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Spill Response Workflow

Evacuate and Secure the Area

i

Don Appropriate PPE
(Respirator, Gloves, Goggles, Protective Clothing)

'

Contain the Spill

i

Carefully Clean Up the Spill
(Avoid Dust Generation)

'

Place Waste in a Labeled, Sealed Container

'

Decontaminate the Area

'

Dispose of Waste and Contaminated PPE Properly

Click to download full resolution via product page

Caption: A stepwise workflow for responding to a spill of 3-Amino-2-iodophenol.
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Experimental Protocols and Further Information

Currently, there is a lack of publicly available, detailed experimental protocols specifically
outlining the use of 3-Amino-2-iodophenol in research and development. Researchers should
adapt standard protocols for handling similar aromatic compounds, always conducting a
thorough risk assessment before beginning any new procedure.

It is important to note that the toxicological properties of 3-Amino-2-iodophenol have not been
fully investigated.[8][9] Therefore, it should be handled with the utmost care, assuming it may
have other potential hazards not yet identified. Always consult the most recent Safety Data
Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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